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Compound of Interest

Compound Name:
[2-(Tert-butoxy)ethyl]

(methyl)amine

CAS No.: 1008119-69-4

Cat. No.: B1525334

Get Quote

2-(Tert-butoxy)ethylamine is a primary amine that has garnered significant interest in synthetic

organic chemistry. Its unique structure, which combines a reactive primary amino group with a

sterically demanding tert-butoxy group, makes it a valuable intermediate in the synthesis of a

wide range of complex molecules. The bulky tert-butyl moiety provides a significant steric

shield, which can be strategically leveraged to direct the stereochemical outcome of reactions,

enhance selectivity, and prevent undesirable side reactions[1]. This guide provides a

comprehensive overview of the chemical properties, synthesis, reactivity, and applications of 2-

(Tert-butoxy)ethylamine, offering a technical resource for researchers and professionals in drug

development and materials science. Its hydrochloride salt is frequently used to improve

handling and solubility in aqueous media, making it a versatile reagent in various synthetic

contexts[2].

Part 1: Core Chemical Identity and Physicochemical
Properties
The fundamental properties of 2-(Tert-butoxy)ethylamine and its commonly used hydrochloride

salt are summarized below. The presence of both an ether linkage and an amine group within a
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short alkyl chain defines its chemical character.

Chemical Structure
Caption: Chemical structure of 2-(Tert-butoxy)ethylamine.

Physicochemical Data
Property Value Source(s)

IUPAC Name
2-((2-methylpropan-2-

yl)oxy)ethanamine
[1]

Molecular Formula C₆H₁₅NO [1]

Molecular Weight 117.19 g/mol [1]

CAS Number 88615-68-3 (Free Base) [1]

335598-67-9 (HCl Salt) [2][3]

Appearance Colorless liquid (Free Base)

White crystalline powder (HCl

Salt)
[2]

Melting Point 107 - 120 °C (HCl Salt) [2]

Purity ≥95% (Commonly available) [1][3]

InChI Key
BLMLZYILSIZQTL-

UHFFFAOYSA-N
[1]

Part 2: Spectroscopic Characterization
Spectroscopic analysis is crucial for the verification of the structure and purity of 2-(Tert-

butoxy)ethylamine. The expected spectral data are outlined below.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The proton (¹H) and carbon-13 (¹³C) NMR spectra provide a clear fingerprint of the molecule's

carbon-hydrogen framework.
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Nucleus
Expected
Chemical Shift
(ppm)

Multiplicity Assignment Rationale

¹H NMR ~1.1 - 1.3 Singlet (s) 9H, -C(CH₃)₃

The nine protons

of the tert-butyl

group are

equivalent due to

free rotation,

resulting in a

strong singlet.[1]

~1.5 - 2.0
Broad Singlet (br

s)
2H, -NH₂

Amine protons

are

exchangeable

and often appear

as a broad

signal. This

signal

disappears upon

D₂O exchange.

[4]

~2.7 - 2.9 Triplet (t)
2H, -

OCH₂CH₂NH₂

Methylene group

adjacent to the

electron-

withdrawing

nitrogen atom is

deshielded.[4]

~3.3 - 3.5 Triplet (t)
2H, -

OCH₂CH₂NH₂

Methylene group

adjacent to the

more

electronegative

oxygen atom

appears further

downfield.

¹³C NMR ~27 - 29 Quartet (q) -C(CH₃)₃ Carbon atoms of

the three
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equivalent

methyl groups.

~40 - 42 Triplet (t) -OCH₂CH₂NH₂

Carbon adjacent

to the amine

group.[5]

~62 - 64 Triplet (t) -OCH₂CH₂NH₂

Carbon adjacent

to the oxygen

atom.

~72 - 74 Singlet (s) -OC(CH₃)₃

Quaternary

carbon of the

tert-butyl group.

Infrared (IR) Spectroscopy
The IR spectrum is particularly useful for identifying the primary amine functionality.

Wavenumber
(cm⁻¹)

Intensity Assignment Rationale

3300 - 3500 Medium-Strong N-H Stretch

Primary amines

typically show two

bands in this region

(symmetric and

asymmetric

stretching).[4][6]

2850 - 2950 Strong C-H Stretch

Aliphatic C-H bonds of

the methylene and

methyl groups.[7]

1550 - 1650 Medium N-H Bend (Scissoring)

Characteristic bending

vibration for primary

amines.[4]

1050 - 1250 Strong C-O-C Stretch

Strong, characteristic

absorption for the

ether linkage.[7]
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Part 3: Synthesis and Safe Handling
The industrial production of 2-(Tert-butoxy)ethylamine is typically a two-step process that can

be adapted for laboratory-scale synthesis. Due to its chemical nature, strict safety protocols

must be followed.

General Synthesis Route
The most common synthetic pathway involves the formation of an ether followed by

amination[1]. This approach is efficient and scalable, with continuous flow processes being

particularly suitable for the amination step in industrial settings[1].

tert-Butyl Alcohol + Ethylene Oxide

2-(tert-butoxy)ethanol

 Step 1: Etherification 

2-(Tert-butoxy)ethylamine

 Step 2: Amination 

Aminating Agent (e.g., Ammonia)

Click to download full resolution via product page

Caption: Industrial synthesis workflow for 2-(Tert-butoxy)ethylamine.

Illustrative Laboratory Protocol: Amination of 2-(tert-
butoxy)ethanol
Disclaimer: This protocol is for illustrative purposes. All laboratory work should be conducted

with a thorough risk assessment and under appropriate safety controls.

Reaction Setup: In a high-pressure reactor equipped with a magnetic stirrer, charge 2-(tert-

butoxy)ethanol (1 equivalent) and a suitable amination catalyst.
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Ammonia Addition: Cool the reactor to -78 °C and condense anhydrous ammonia (excess,

e.g., 10-20 equivalents) into the vessel.

Reaction Execution: Seal the reactor and allow it to warm to room temperature. Heat the

reactor to 150-200 °C. The pressure will increase significantly. Maintain this temperature for

12-24 hours, monitoring the reaction progress by GC-MS if possible.

Work-up: Cool the reactor to room temperature and carefully vent the excess ammonia in a

well-ventilated fume hood.

Purification: Transfer the crude reaction mixture and remove any catalyst by filtration. The

resulting liquid can be purified by fractional distillation under reduced pressure to yield pure

2-(Tert-butoxy)ethylamine.

Safety and Handling
2-(Tert-butoxy)ethylamine and its salts are hazardous chemicals that require careful handling.

GHS Hazard Information[1]

Hazard Class Pictogram Signal Word
Hazard
Statement(s)

Flammable Liquid 🔥 Danger
H226: Flammable

liquid and vapor

Skin

Corrosion/Irritation
corrosive Danger

H314: Causes severe

skin burns and eye

damage

Eye Damage/Irritation corrosive Danger
H318: Causes serious

eye damage

Respiratory Irritation ❗ Warning
H335: May cause

respiratory irritation

Protocol for Safe Handling and Storage
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Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves (e.g., nitrile), safety goggles with side shields, and a flame-retardant lab

coat[8][9].

Ventilation: Handle the compound exclusively in a well-ventilated chemical fume hood to

avoid inhalation of vapors[10][11].

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources. Use

non-sparking tools and ensure electrical equipment is properly grounded to prevent static

discharge[8][10].

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents and acids[8]. The recommended

storage temperature is often between 0 - 8 °C[2].

Spill Response: In case of a spill, evacuate the area. Use an inert absorbent material to

contain the spill. Do not allow the chemical to enter drains. Dispose of contaminated material

as hazardous waste in accordance with local regulations[11].

Part 4: Chemical Reactivity and Synthetic Utility
The synthetic value of 2-(Tert-butoxy)ethylamine is derived from the predictable reactivity of its

primary amine group, which can be modulated by the steric bulk of the adjacent tert-butoxy

group.

Key Reactions
The primary amine is a versatile nucleophile and base, readily participating in a variety of

fundamental organic transformations[1].

2-(Tert-butoxy)ethylamine

N-Acylation
(Amide Formation)

+ Acyl Chloride/Anhydride

N-Alkylation
(Secondary/Tertiary Amine Formation)

+ Alkyl Halide

Imination
(Schiff Base Formation)

+ Aldehyde/Ketone

Guanidinylation
(Guanidine Synthesis)

+ Guanidinylating Agent
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Caption: Key reaction pathways for 2-(Tert-butoxy)ethylamine.

N-Acylation: The amine readily reacts with acyl chlorides, anhydrides, or carboxylic acids

(with coupling agents) to form stable amide bonds. This is a cornerstone reaction for

incorporating the tert-butoxyethyl motif into larger molecules.

N-Alkylation: Reaction with alkyl halides or reductive amination with aldehydes/ketones

yields secondary or tertiary amines. The steric hindrance of the tert-butoxy group can

sometimes slow the rate of multiple alkylations, allowing for selective mono-alkylation under

controlled conditions.

Guanidinylation: It serves as a precursor for synthesizing substituted guanidines, which are

important functional groups in many biologically active molecules[12][13].

The steric hindrance provided by the tert-butoxy group can be advantageous in asymmetric

synthesis where it can act as a bulky substituent to influence the facial selectivity of reactions at

nearby chiral centers.

Part 5: Applications in Research and Drug
Development
2-(Tert-butoxy)ethylamine is not merely a laboratory curiosity; it is a commercially available

building block with diverse applications across several scientific disciplines.

2-(Tert-butoxy)ethylamine

Pharmaceutical Development Material Science Biochemical Research Agrochemicals

• Neuropharmacology
• Anti-inflammatory Agents

• Solubility/Bioavailability Enhancement

• Specialty Polymers
• Coatings

• Improved Durability

• Enzyme Interaction Studies
• Protein Modification

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.benchchem.com/product/b1525334/docs?utm_src=pdf-body-img#introduction-the-versatility-of-a-sterically-influenced-building-block
https://www.thieme-connect.com/products/ejournals/abstract/10.1055/s-0031-1290698
https://www.researchgate.net/publication/359891714_Synthesis_of_2-2-_tert_-butoxycarbonyl-3-acylguanidinoethylamine_salts_for_convergent_introduction_of_acyl_guanidines
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1525334?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Major application areas of 2-(Tert-butoxy)ethylamine.

Pharmaceutical Development: This is a primary application area. The compound is used as

an intermediate to synthesize active pharmaceutical ingredients (APIs). Its incorporation can

enhance the solubility and bioavailability of drug candidates, crucial parameters in drug

design[2]. It has been effectively used in the development of novel therapeutics in

neuropharmacology and anti-inflammatory research[2].

Material Science: The amine is applied in the formulation of specialty polymers and coatings.

The tert-butyl group can impart desirable properties such as increased thermal stability and

chemical resistance[2].

Biochemical Research: It is employed in the study of enzyme-ligand interactions and for the

chemical modification of proteins, aiding in the elucidation of biological pathways[2].

Agrochemicals: It plays a role as an intermediate in the development of modern herbicides

and pesticides, contributing to their efficacy and environmental profile[2].

Analytical Chemistry: The compound can be used as a reagent in various analytical

techniques, helping in the detection and quantification of other substances[2].

Conclusion
2-(Tert-butoxy)ethylamine is a highly valuable and versatile bifunctional molecule. Its properties

are defined by the interplay between the nucleophilic primary amine and the sterically

influential tert-butoxy group. This unique combination allows chemists to utilize it as a strategic

building block for introducing specific steric and electronic properties into target molecules.

From enhancing the drug-like properties of pharmaceutical candidates to formulating robust

industrial polymers, 2-(Tert-butoxy)ethylamine continues to be a relevant and powerful tool for

researchers and developers across the chemical sciences.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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